Cas no 1361602-90-5 (5-Fluoro-6-(3,4,5-trichlorophenyl)nicotinaldehyde)

• Product Name: 5-Fluoro-6-(3,4,5-trichlorophenyl)nicotinaldehyde
• CAS No: 1361602-90-5
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4799682
• Update Time: 2025-05-22

5-Fluoro-6-(3,4,5-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-(3,4,5-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-8-2-7(3-9(14)11(8)15)12-10(16)1-6(5-18)4-17-12/h1-5H
• InChI Key： IXYBUTVFRJRNSO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC(C=O)=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 4
• Topological Polar Surface Area: 30

Additional information on 5-Fluoro-6-(3,4,5-trichlorophenyl)nicotinaldehyde

5-Fluoro-6-(3,4,5-Trichlorophenyl)Nicotinaldehyde: A Comprehensive Overview

The compound with CAS No. 1361602-90-5, commonly referred to as 5-Fluoro-6-(3,4,5-Trichlorophenyl)Nicotinaldehyde, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique chemical structure, which incorporates a nicotinaldehyde backbone with fluorine and trichlorophenyl substituents. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

Nicotinaldehyde, also known as pyridine-4-carbaldehyde, serves as the foundational structure of this compound. The introduction of a fluorine atom at the 5-position and a trichlorophenyl group at the 6-position significantly alters the electronic characteristics of the molecule. Fluorine, being highly electronegative, introduces electron-withdrawing effects that can influence the reactivity and stability of the compound. Similarly, the trichlorophenyl group contributes additional electron-withdrawing effects due to the presence of three chlorine atoms on the aromatic ring. These modifications make 5-Fluoro-6-(3,4,5-Trichlorophenyl)Nicotinaldehyde a versatile building block for synthesizing advanced materials and bioactive compounds.

Recent studies have highlighted the potential of 5-Fluoro-6-(3,4,5-Trichlorophenyl)Nicotinaldehyde in drug discovery and development. Its unique structure enables it to serve as a scaffold for designing molecules with specific pharmacological activities. For instance, researchers have explored its role in creating inhibitors for various enzymes implicated in diseases such as cancer and neurodegenerative disorders. The compound's ability to interact with biological targets through hydrogen bonding and π-π interactions has been extensively studied using computational chemistry techniques.

In addition to its pharmaceutical applications, 5-Fluoro-6-(3,4,5-Trichlorophenyl)Nicotinaldehyde has shown promise in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound on a larger scale, facilitating its integration into device fabrication processes.

The synthesis of 5-Fluoro-6-(3,4,5-Trichlorophenyl)Nicotinaldehyde typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the alkylation of nicotinaldehyde derivatives followed by subsequent chlorination and fluorination steps. Researchers have also explored alternative routes using transition metal catalysts to enhance reaction efficiency and reduce environmental impact.

From an environmental perspective, understanding the degradation pathways of 5-Fluoro-6-(3,4,5-Trichlorophenyl)Nicotinaldehyde is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, such as exposure to sunlight or microbial activity, the compound undergoes oxidative degradation to form less complex products. These findings are essential for developing strategies to minimize its environmental footprint during industrial production and application.

In conclusion, 5-Fluoro-6-(3,4,5-Trichlorophenyl)Nicotinaldehyde stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new insights into its structure-function relationships and practical uses, this compound is poised to play an increasingly important role in shaping future developments in chemistry and related fields.